Cas no 2165927-51-3 (methyl (3R)-3-(2-fluorophenyl)-3-hydroxypropanoate)

• Product Name: methyl (3R)-3-(2-fluorophenyl)-3-hydroxypropanoate
• CAS No: 2165927-51-3
• MF: C₁₀H₁₁FO₃
• MW: 198.190946817398
• CID: 5783308
• PubChem ID: 163198708
• Update Time: 2023-12-26

methyl (3R)-3-(2-fluorophenyl)-3-hydroxypropanoate Chemical and Physical Properties

Names and Identifiers

• methyl (3R)-3-(2-fluorophenyl)-3-hydroxypropanoate
• Methyl (r)-3-(2-fluorophenyl)-3-hydroxypropanoate
• 2165927-51-3
• CS-0347146
• EN300-1854373
• Benzenepropanoic acid, 2-fluoro-β-hydroxy-, methyl ester, (βR)-

• Inchi： 1S/C10H11FO3/c1-14-10(13)6-9(12)7-4-2-3-5-8(7)11/h2-5,9,12H,6H2,1H3/t9-/m1/s1
• InChI Key： IYTGMOVPCCCHTJ-SECBINFHSA-N
• SMILES： FC1C=CC=CC=1[C@@H](CC(=O)OC)O

Computed Properties

• Exact Mass: 198.06922237g/mol
• Monoisotopic Mass: 198.06922237g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 196
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 46.5Ų

Experimental Properties

• Density: 1.229±0.06 g/cm3(Predicted)
• Boiling Point: 304.7±27.0 °C(Predicted)
• pka: 12.60±0.20(Predicted)